Tellurium tetrabromide
Overview
Description
Tellurium tetrabromide, also known as Tellurium (IV) bromide, is a chemical compound with the formula TeBr4 . It contains tellurium and bromide ions, with the tellurium in the +4 oxidation state .
Synthesis Analysis
Tellurium tetrabromide can be synthesized by reacting bromine and tellurium . A simple strategy of selective synthesis of tellurium nanotubes with an inclined and hexagonal section by surfactant-assisted solvent, thermal method under mild conditions was also presented .Molecular Structure Analysis
In the TeBr4 Lewis structure, there are four single bonds around the tellurium atom, with four bromine atoms attached to it. Each bromine atom has three lone pairs, and the tellurium atom has one lone pair .Chemical Reactions Analysis
In the vapor phase, TeBr4 dissociates into TeBr2 and Br2 . It is a conductor when molten, dissociating into the ions TeBr3+ and Br− .Physical And Chemical Properties Analysis
Tellurium tetrabromide appears as yellow-orange crystals . It has a density of 4.3 g/cm3 in solid form . It melts at 388 °C and decomposes at 420 °C . It has a molar mass of 447.22 g/mol .Scientific Research Applications
1. Chemical Reactions and Organic Synthesis Tellurium tetrabromide plays a significant role in organic synthesis. For example, it reacts chemo- and regioselectively with 1-hexene in methanol, forming 2-methoxyhexyltellurium tribromide with a quantitative yield, highlighting its utility in specific chemical transformations (Potapov, Musalova, Musalov, & Amosova, 2013).
2. Behavior in Organic Solvents The behavior of tellurium tetrabromide in various organic solvents has been studied, providing insights into its solubility and structural properties in different chemical environments. This is crucial for understanding its applications in chemical synthesis and material science (Greenwood, Straughan, & Wilson, 1968).
3. (Bio)Geochemistry in Surface Environments Tellurium tetrabromide is also of interest in the field of (bio)geochemistry. Understanding its behavior in surface environments is important for geochemical exploration and environmental risk assessment related to its increasing use in various industries (Missen et al., 2020).
4. Nanomaterial Applications The synthesis and morphological control of tellurium nanostructures have been studied extensively, with tellurium tetrabromide playing a crucial role in developing materials for applications in batteries, photodetectors, and thermoelectric devices (He, Yang, Liu, & Yu, 2017).
5. Synthesis of Organic Compounds Tellurium tetrabromide is used in the synthesis of various organic compounds, such as the addition to terminal acetylenes and the synthesis of 2,3-Dihydro-1-benzofuran-2-ylmethyltellanes, demonstrating its versatility in organic chemistry (Stefani et al., 1998; Musalova et al., 2018)(https://consensus.app/papers/synthesis-23dihydro1benzofuran2ylmethyltellanes-musalova/c231a0b5418a53d4ac68264f75355775/?utm_source=chatgpt).
6. Environmental and Biological Interactions Research on the environmental and biological interactions of tellurium, including tellurium tetrabromide, provides insights into its role in ecosystems, potential toxicity, and interactions with various organisms (Chasteen, Fuentes, Tantaleán, & Vásquez, 2009).
7. Semiconductor and Photonic Applications Tellurium tetrabromide's contributions to the development of semiconductors and photonic devices are significant, with applications ranging from optoelectronics to energy harvesting (Wu et al., 2018).
8. Biomedical Applications The biomedical applications of tellurium, including tellurium tetrabromide, are increasingly being explored for their potential in imaging, drug delivery, and cancer therapy (Taylor, 1996; Zare, Nami, & Shahverdi, 2017)(https://consensus.app/papers/tracing-tellurium-nanostructures-biology-zare/736e402df68159439287b1514b4e4b92/?utm_source=chatgpt).
9. Thermoelectric Materials The thermoelectric performance of tellurium-based materials, including those derived from tellurium tetrabromide, has been a subject of interest, particularly in developing high-efficiency energy harvesting devices (Qiu et al., 2018).
10. Nanotechnology and Environmental Remediation Finally, the role of tellurium tetrabromide in nanotechnology and environmental remediation is noteworthy, especially in the synthesis of nanoparticles and their applications in areas such as water treatment and pollution control (Ramos-Ruiz, Field, Wilkening, & Sierra-Alvarez, 2016).
Safety And Hazards
Future Directions
Tellurium, the element in Tellurium tetrabromide, has been used in both its bulk and nanoscale forms for several applications in the solar cell industry, semiconductors, catalysis, or heavy metal removal, among others . Many expect that tellurium demand will rise gradually over the next 15 to 20 years, particularly as the world’s carbon footprint decreases and solar energy technology spreads .
properties
InChI |
InChI=1S/Br4Te/c1-5(2,3)4 |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PTYIPBNVDTYPIO-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
Br[Te](Br)(Br)Br |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
TeBr4, Br4Te |
Source
|
| Record name | tellurium(IV) bromide | |
| Source | Wikipedia | |
| URL | https://en.wikipedia.org/wiki/Tellurium(IV)_bromide | |
| Description | Chemical information link to Wikipedia. | |
| Record name | Tellurium tetrabromide | |
| Source | Wikipedia | |
| URL | https://en.wikipedia.org/wiki/Tellurium_tetrabromide | |
| Description | Chemical information link to Wikipedia. | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID5064914 |
Source
|
| Record name | Tellurium bromide (TeBr4), (T-4)- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID5064914 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
447.2 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Tellurium tetrabromide | |
CAS RN |
10031-27-3 |
Source
|
| Record name | Tellurium bromide (TeBr4), (T-4)- | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=10031-27-3 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Tellurium tetrabromide | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0010031273 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Tellurium bromide (TeBr4), (T-4)- | |
| Source | EPA Chemicals under the TSCA | |
| URL | https://www.epa.gov/chemicals-under-tsca | |
| Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
| Record name | Tellurium bromide (TeBr4), (T-4)- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID5064914 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | Tellurium tetrabromide | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.030.070 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
| Record name | TELLURIUM TETRABROMIDE | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/7A29EFJ1AF | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
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Citations
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